Tyrosine [antibiotic]2/'-(dihydrogen phosphate)
Tyrosine [antibiotic]2/'-(dihydrogen phosphate)
Brand Name:
Vulcanchem
CAS No.:
108769-82-0
VCID:
VC0033705
InChI:
InChI=1S/C46H78NO20P/c1-13-33-30(22-60-44-42(59-12)41(58-11)37(52)26(5)62-44)18-23(2)14-15-31(49)24(3)19-29(16-17-48)38(25(4)32(50)20-34(51)64-33)66-45-40(67-68(55,56)57)36(47(9)10)39(27(6)63-45)65-35-21-46(8,54)43(53)28(7)61-35/h14-15,17-18,24-30,32-33,35-45,50,52-54H,13,16,19-22H2,1-12H3,(H2,55,56,57)/b15-14+,23-18+/t24-,25+,26-,27-,28+,29+,30-,32-,33-,35+,36+,37-,38-,39-,40-,41-,42-,43+,44-,45+,46-/m1/s1
SMILES:
CCC1C(C=C(C=CC(=O)C(CC(C(C(C(CC(=O)O1)O)C)OC2C(C(C(C(O2)C)OC3CC(C(C(O3)C)O)(C)O)N(C)C)OP(=O)(O)O)CC=O)C)C)COC4C(C(C(C(O4)C)O)OC)OC
Molecular Formula:
C46H78NO20P
Molecular Weight:
996.091
Tyrosine [antibiotic]2/'-(dihydrogen phosphate)
CAS No.: 108769-82-0
Main Products
VCID: VC0033705
Molecular Formula: C46H78NO20P
Molecular Weight: 996.091
![Tyrosine [antibiotic]2/'-(dihydrogen phosphate) - 108769-82-0](/images/no_structure.jpg)
| CAS No. | 108769-82-0 |
|---|---|
| Product Name | Tyrosine [antibiotic]2/'-(dihydrogen phosphate) |
| Molecular Formula | C46H78NO20P |
| Molecular Weight | 996.091 |
| IUPAC Name | [(2R,3R,4S,5S,6R)-5-[(2S,4R,5S,6S)-4,5-dihydroxy-4,6-dimethyloxan-2-yl]oxy-4-(dimethylamino)-2-[[(4R,5S,6S,7R,9R,11E,13E,15R,16R)-16-ethyl-4-hydroxy-15-[[(2R,3R,4R,5R,6R)-5-hydroxy-3,4-dimethoxy-6-methyloxan-2-yl]oxymethyl]-5,9,13-trimethyl-2,10-dioxo-7-(2-oxoethyl)-1-oxacyclohexadeca-11,13-dien-6-yl]oxy]-6-methyloxan-3-yl] dihydrogen phosphate |
| Standard InChI | InChI=1S/C46H78NO20P/c1-13-33-30(22-60-44-42(59-12)41(58-11)37(52)26(5)62-44)18-23(2)14-15-31(49)24(3)19-29(16-17-48)38(25(4)32(50)20-34(51)64-33)66-45-40(67-68(55,56)57)36(47(9)10)39(27(6)63-45)65-35-21-46(8,54)43(53)28(7)61-35/h14-15,17-18,24-30,32-33,35-45,50,52-54H,13,16,19-22H2,1-12H3,(H2,55,56,57)/b15-14+,23-18+/t24-,25+,26-,27-,28+,29+,30-,32-,33-,35+,36+,37-,38-,39-,40-,41-,42-,43+,44-,45+,46-/m1/s1 |
| Standard InChIKey | DAQBLKLGFFHMMT-TYADPZAOSA-N |
| SMILES | CCC1C(C=C(C=CC(=O)C(CC(C(C(C(CC(=O)O1)O)C)OC2C(C(C(C(O2)C)OC3CC(C(C(O3)C)O)(C)O)N(C)C)OP(=O)(O)O)CC=O)C)C)COC4C(C(C(C(O4)C)O)OC)OC |
| Synonyms | Tyrosine [antibiotic]2/'-(dihydrogen phosphate) |
| Last Modified | Aug 20 2021 |
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